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Compound of Interest

Compound Name: Maltose monohydrate-d14

Cat. No.: B12408518 Get Quote

Technical Support Center: Maltose
Monohydrate-d14
This technical support center provides guidance on the proper storage and handling of Maltose
monohydrate-d14 to ensure its integrity for research applications. Below you will find

frequently asked questions (FAQs) and troubleshooting guides to address common issues

encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Maltose monohydrate-d14?

For optimal stability, Maltose monohydrate-d14 should be stored under the following

conditions:

Storage Format Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month
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Data compiled from multiple sources.

It is also recommended to store the compound in a dry place, away from heat and moisture.[1]

[2][3] The product is chemically stable under standard ambient conditions (room temperature)

for short periods, such as during shipping.[3][4]

Q2: What are the physical and chemical properties of Maltose monohydrate-d14?

Property Value

Molecular Formula C₁₂H₁₀D₁₄O₁₂

Molecular Weight 374.4 g/mol

Appearance White to off-white solid powder

Purity ≥98%

Solubility Soluble in water and alcohol

This information is based on typical product data sheets.[4][5]

Q3: What are the general handling precautions for Maltose monohydrate-d14?

While Maltose monohydrate is generally not considered hazardous, it is important to follow

standard laboratory safety practices.[6] Use with adequate ventilation and avoid breathing dust

or vapor.[1] Avoid contact with skin, eyes, or clothing.[1] It is recommended to wash hands

thoroughly after handling.[1] For personal protection, safety glasses with side shields and

appropriate gloves should be worn.[7]

Q4: Is Maltose monohydrate-d14 sensitive to moisture?

Yes, like its non-deuterated counterpart, Maltose monohydrate-d14 is hygroscopic. It is

crucial to store it in a tightly closed container in a dry environment to prevent degradation and

maintain its isotopic purity.[3]

Troubleshooting Guides
Issue 1: Inconsistent or unexpected experimental results.
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This could be due to several factors related to the integrity of the Maltose monohydrate-d14.

Troubleshooting Workflow for Inconsistent Results
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Troubleshooting Inconsistent Results

Inconsistent Experimental Results

Verify Storage Conditions
(Temperature, Humidity)

Check for Potential Contamination
(Cross-contamination with non-labeled maltose)

Assess Isotopic Purity
(Mass Spectrometry Analysis)

Evaluate Experimental Protocol
(Solvent purity, pH, temperature)

Results Consistent?

Consult Technical Support

Yes, but issue persists

No
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In-vitro Cell Labeling with Maltose-d14

Preparation Labeling

Analysis

Prepare Maltose-d14 Stock Solution
(Use sterile, anhydrous solvent)

Replace with Labeling Medium
(Supplemented with Maltose-d14)

Prepare Glucose-Free Culture Medium Seed Cells in Standard Medium

Incubate for Desired Duration

Harvest and Lyse Cells

Extract Metabolites or Proteins

Analyze by Mass Spectrometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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